Cas no 1337491-84-5 (4-nitro-3-(piperidin-3-yl)methylphenol)
4-nitro-3-(piperidin-3-yl)methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-3-(piperidin-3-yl)methylphenol
- 1337491-84-5
- 4-nitro-3-[(piperidin-3-yl)methyl]phenol
- EN300-1801787
-
- Inchi: 1S/C12H16N2O3/c15-11-3-4-12(14(16)17)10(7-11)6-9-2-1-5-13-8-9/h3-4,7,9,13,15H,1-2,5-6,8H2
- InChI Key: ZZMVHCMKKTZGLG-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C=1)CC1CNCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.11609238g/mol
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 78.1Ų
4-nitro-3-(piperidin-3-yl)methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1801787-0.05g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1801787-0.1g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1801787-0.25g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1801787-0.5g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1801787-1.0g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1801787-2.5g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1801787-5.0g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1801787-10.0g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1801787-1g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1801787-5g |
4-nitro-3-[(piperidin-3-yl)methyl]phenol |
1337491-84-5 | 5g |
$3520.0 | 2023-09-19 |
4-nitro-3-(piperidin-3-yl)methylphenol Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4-nitro-3-(piperidin-3-yl)methylphenol
Introduction to 4-nitro-3-(piperidin-3-yl)methylphenol (CAS No. 1337491-84-5)
4-nitro-3-(piperidin-3-yl)methylphenol, identified by its Chemical Abstracts Service (CAS) number 1337491-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both nitro and piperidine functional groups, which contribute to its unique chemical properties and potential biological activities. The nitro group introduces a strong electron-withdrawing effect, while the piperidine moiety enhances solubility and metabolic stability, making this compound a promising candidate for further exploration in drug discovery.
The structural configuration of 4-nitro-3-(piperidin-3-yl)methylphenol consists of a phenolic ring substituted at the 4-position with a nitro group and at the 3-position with a piperidinylmethyl group. This arrangement creates a molecule with multiple reactive sites, which can be exploited for various synthetic modifications. The presence of the hydroxyl group in the phenolic ring further contributes to its reactivity, allowing for potential interactions with biological targets such as enzymes and receptors.
In recent years, there has been growing interest in the development of novel compounds that incorporate both nitro and piperidine functionalities due to their demonstrated efficacy in modulating biological pathways. Studies have shown that such compounds can exhibit potent activity against a range of therapeutic targets, including kinases, transcription factors, and other enzymes involved in disease pathways. The 4-nitro-3-(piperidin-3-yl)methylphenol structure is particularly noteworthy for its potential to interact with these targets while maintaining favorable pharmacokinetic properties.
One of the most compelling aspects of 4-nitro-3-(piperidin-3-yl)methylphenol is its versatility in synthetic chemistry. The nitro group can be reduced to an amine, providing access to derivatives with different electronic properties. Additionally, the piperidine ring can be further functionalized through alkylation, acylation, or other modifications, allowing for the creation of libraries of compounds with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.
Recent research has highlighted the potential of 4-nitro-3-(piperidin-3-yl)methylphenol as a lead compound for drug discovery. Studies have demonstrated its ability to inhibit specific enzymes implicated in inflammatory diseases, cancer, and neurological disorders. For instance, preliminary in vitro studies have shown that derivatives of this compound can suppress the activity of Janus kinases (JAKs), which are known to play a crucial role in inflammation and immune responses. Furthermore, computational modeling has suggested that 4-nitro-3-(piperidin-3-yl)methylphenol may interact with binding pockets of target proteins, offering insights into its mechanism of action.
The pharmacological profile of 4-nitro-3-(piperidin-3-yl)methylphenol is also influenced by its solubility and metabolic stability. The presence of the piperidine ring enhances water solubility, which is critical for oral bioavailability and tissue distribution. Additionally, the compound’s metabolic half-life appears to be favorable for prolonged therapeutic effects. These properties make it an appealing candidate for further preclinical development.
In conclusion, 4-nitro-3-(piperidin-3-yl)methylphenol (CAS No. 1337491-84-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a nitro group and a piperidine moiety offers multiple opportunities for synthetic modification and biological exploration. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation drugs targeting various diseases.
1337491-84-5 (4-nitro-3-(piperidin-3-yl)methylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)